Photocatalytic reduction of CO2 over Ni-CuxO thin films towards formic acid production

Journal of Materials Research and Technology Pub Date: 2023-07-20 DOI: 10.1016/j.jmrt.2023.07.118

Abstract
Copper oxide (CuO) is an abundant and low-cost material, which is active as a photocatalyst under visible light due to its narrow band gap (1.3 eV). In the present work, CuO thin films at different Ni doping amounts (5, 10, and 30 %mol) were prepared using two different techniques: dip-coating and electrodeposition of Cu precursors over glass and PET substrates. X-Ray analysis results indicate the presence of Cu2O, CuO and Cuo phases in PET substrate films, while only CuO phase in Glass-substrate films. Glass substrate films presented a higher formic acid production performance reaching 50,000 μmol/g∙h using 5% Ni doping on CuO. This higher activity was associated with a lower ratio between the adsorbed oxygen and the oxygen located in the crystal lattice, attributing this to the oxygen species adsorbed over the surface that could hinder the active sites of the material. Finally, PET substrate samples present a higher ratio between adsorbed oxygen and lattice oxygen, however, the Cu2O phase presents less affinity to adsorb CO2 molecules than CuO monoclinic phase reducing the photoactivity of the CO2 photoreduction. Majority charge carrier mobility of 4 cm2/Vs and 35 cm2/Vs for Cu2O and CuO respectively, with the charge carrier concentration of ∼1 x 1019 order was achieved switching the conducting type.
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Journal Name：Journal of Materials Research and Technology
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